Cas no 21404-94-4 (2-methyl-2-phenylpropan-1-amine hydrochloride)

• Product Name: 2-methyl-2-phenylpropan-1-amine hydrochloride
• CAS No: 21404-94-4
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD01708259
• CID: 1400702
• PubChem ID: 210601
• Update Time: 2025-08-01

2-methyl-2-phenylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-phenylpropan-1-amine hydrochloride (1:1)
• 2-methyl-2-phenylpropan-1-amine,hydrochloride
• 2-methyl-2-phenylpropan-1-amine hydrochloride
• Dimethyl-beta-phenethylamine hydrochloride
• 2-methyl-2-phenylpropylamine hydrochloride
• 2-methyl-2-phenylpropan-1-amine;hydrochloride
• DTXSID50175676
• G30775
• SCHEMBL3052766
• 21404-94-4
• beta,beta-dimethylphenethylamine hydrochloride
• RORCPASRNRYEDG-UHFFFAOYSA-N
• EN300-299404
• Phenethylamine, beta,beta-dimethyl-, hydrochloride

• MDL： MFCD01708259
• Inchi： 1S/C10H15N.ClH/c1-10(2,8-11)9-6-4-3-5-7-9;/h3-7H,8,11H2,1-2H3;1H
• InChI Key： RORCPASRNRYEDG-UHFFFAOYSA-N
• SMILES： Cl.NCC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09728
• Monoisotopic Mass: 185.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 220.8°C at 760 mmHg
• Flash Point: 92.4°C
• PSA: 26.02

Additional information on 2-methyl-2-phenylpropan-1-amine hydrochloride

2-Methyl-2-phenylpropan-1-amine Hydrochloride: A Comprehensive Overview

2-Methyl-2-phenylpropan-1-amine hydrochloride (CAS No. 21404-94-4) is a versatile compound with significant applications in various fields, particularly in pharmaceuticals and organic synthesis. This compound, also known as isopropylamine hydrochloride, is characterized by its unique chemical structure and properties, making it a valuable component in numerous research and industrial processes.

The chemical structure of 2-methyl-2-phenylpropan-1-amine hydrochloride consists of a central isopropyl group attached to a phenyl ring, with an amine functional group at the terminal position. This arrangement imparts the compound with distinct reactivity and solubility characteristics. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds with potential therapeutic applications.

One of the key areas of research involving 2-methyl-2-phenylpropan-1-amine hydrochloride is its application in drug discovery. Researchers have explored its ability to act as a precursor for the synthesis of various pharmacologically active agents. For instance, recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its role in pharmaceuticals, 2-methyl-2-phenylpropan-1-amine hydrochloride has found applications in organic synthesis as a building block for constructing complex molecular architectures. Its ability to undergo various reactions, such as alkylation, acylation, and coupling reactions, has made it a valuable reagent in modern synthetic chemistry. Recent advancements in catalytic methods have further enhanced its utility by enabling more efficient and selective transformations.

The physical properties of 2-methyl-2-phenylpropan-1-amine hydrochloride are also noteworthy. It exists as a crystalline solid with a melting point of approximately 180°C and is soluble in water and common organic solvents. These properties make it suitable for use in both laboratory-scale experiments and large-scale industrial processes. Furthermore, its stability under various reaction conditions has been extensively studied, ensuring its reliability in diverse synthetic protocols.

From an environmental perspective, 2-methyl-2-phenylpropan-1-ammonium chloride has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that it exhibits moderate biodegradation potential under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, 2-methyl-2-phehnylpropanol amine hydrochloride (CAS No. 21404–94–4) stands out as a multifaceted compound with extensive applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, continue to drive innovation in drug discovery and organic synthesis. As research progresses, this compound is expected to play an even more pivotal role in addressing emerging challenges in the field of chemistry.